N~1~-([1,1'-Biphenyl]-2-yl)benzene-1,2-diamine

• CAS RN: 101908-73-0
• Molecular Formula: C18H16N2
• Molecular Weight: 260.3 g/mol
• IUPAC Name: 2-N-(2-phenylphenyl)benzene-1,2-diamine
• InChI: InChI=1S/C18H16N2/c19-16-11-5-7-13-18(16)20-17-12-6-4-10-15(17)14-8-2-1-3-9-14/h1-13,20H,19H2
• InChI Key: XVOKRPINHSZVMW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=CC=C2NC3=CC=CC=C3N

Description

N~1~-([1,1'-Biphenyl]-2-yl)benzene-1,2-diamine is a useful research compound. Its molecular formula is C18H16N2 and its molecular weight is 260.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-(2-nitrophenyl)biphenyl-2-amine (19.69 g, 67.8 mmol), 10% palladium on carbon (0.29 g, 0.27 mmol), and 150 mL of ethanol was added to a Parr hydrogenator bottle. The mixture was hydrogenated on a Parr hydrogenator until no more hydrogen was taken up by the solution. The solution was filtered through Celite to remove the catalyst, Celite was washed with dichloromethane, the filtrate was evaporated to yield a brown oil, 14.8 g (84%). The product was used for the next step without further purification.